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Overview of Key FXIa Inhibitors in Development

The table below summarizes the mechanisms and clinical status of major FXI/FXIa inhibitors based on

recent clinical trials and reviews [1] [2] [3].

Drug Name Drug Class
Mechanism of
Action

Route of
Administration

Key Clinical Trial
Phase & Context

Milvexian [2] Small Molecule Direct, reversible

active-site inhibitor
of FXIa [2].

Oral [2] Phase 2: AXIOMATIC-

TKR (knee
replacement),

AXIOMATIC-SSP
(stroke) [2] [3].

Asundexian
[2]

Small Molecule Direct, reversible
active-site inhibitor

of FXIa [2].

Oral [2] Phase 2: PACIFIC-AF
(atrial fibrillation),

PACIFIC-AMI
(myocardial infarction),

PACIFIC-STROKE
(stroke) [2] [3].
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Drug Name Drug Class
Mechanism of
Action

Route of
Administration

Key Clinical Trial
Phase & Context

Abelacimab
[2]

Monoclonal

Antibody

Binds to both FXI

and FXIa,
preventing its

activation by FXIIa
or thrombin [2].

Intravenous or

Subcutaneous [2]

Phase 2: ANT-005

(knee replacement);
Phase 3: AZALEA-TIMI

71 (atrial fibrillation) [2]
[4].

Osocimab [2] Monoclonal
Antibody

Binds near the
active site of FXIa,

preventing
activation of FIX

[2].

Intravenous or
Subcutaneous [2]

Phase 2: FOXTROT
(knee replacement) [2].

IONIS-FXIRX
(FXI-ASO) [1]

Antisense

Oligonucleotide

Binds to FXI

messenger RNA,
reducing hepatic

synthesis of FXI [1]
[2].

Subcutaneous [2] Phase 2: Total knee

arthroplasty [1].

Comparative Efficacy and Safety Data from Clinical
Trials

The following table synthesizes key efficacy and safety outcomes from published phase 2 trials, primarily in

patients undergoing total knee arthroplasty (TKA), a standard model for initial efficacy testing [1] [2].

Trial Name (Drug) Efficacy Outcome (VTE Prevention) Safety Outcome (Bleeding)

| FXI-ASO TKA (IONIS-FXIRx) [1] | 200 mg dose: Non-inferior to enoxaparin. 300 mg dose: Superior to

enoxaparin (VTE rates: 27% vs. 30% for 200 mg and 4% for 300 mg, vs. 30% for enoxaparin) [1]. | Bleeding

rates were similar to enoxaparin [1]. | | AXIOMATIC-TKR (Milvexian) [2] [3] | Showed a dose-response;

Milvexian (200 mg twice daily) achieved a VTE rate of 8% vs. 21% with enoxaparin [3]. | Bleeding rates

were similarly low (major or relevant bleeding 1% vs. 2% with enoxaparin) [3]. | | FOXTROT (Osocimab)
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[2] | Post-operative doses (0.6–1.8 mg/kg) were non-inferior; a pre-operative 1.8 mg/kg dose was superior

to enoxaparin [2]. | Lower bleeding rates than enoxaparin, which increased at higher doses [2]. | | ANT-005

TKA (Abelacimab) [2] [3] | 30 mg dose: Non-inferior to enoxaparin. 75 mg & 150 mg doses: Superior to

enoxaparin (VTE rates: 13%, 5%, 4% for low/med/high dose vs. 22% for enoxaparin) [3]. | Virtually no

bleeding observed (0–2% across doses vs. 0% with enoxaparin) [3]. |

Mechanism of Action and Experimental Rationale

Factor XIa is a promising target because it appears to play a more critical role in pathological thrombosis

than in normal hemostasis. The development of these inhibitors is inspired by the observation that

individuals with congenital FXI deficiency have a significantly lower risk of thrombosis but rarely

experience spontaneous bleeding [1] [5].

The following diagram illustrates the coagulation cascade and the targets of the inhibitors discussed.

The diagram above shows the coagulation cascade and the points targeted by different FXIa inhibitors [1]

[2]:

Small Molecules (Milvexian, Asundexian): Directly and reversibly bind to the active site of FXIa,

blocking its ability to activate Factor IX [2].
Monoclonal Antibodies (Abelacimab, Osocimab): Abelacimab binds to the catalytic domain of FXI,

preventing its activation by FXIIa or thrombin. Osocimab binds to FXIa near its active site, preventing
it from activating FIX [2].

Antisense Oligonucleotide (IONIS-FXIRx): Reduces the liver's production of FXI protein, thereby
lowering the amount of zymogen available for activation [1] [2].

Key Considerations for Researchers

The Bleeding vs. Efficacy Trade-off: A primary driver for developing FXIa inhibitors is the potential
to uncouple antithrombotic efficacy from bleeding risk [2] [5]. While these agents consistently

show lower bleeding rates compared to DOACs like apixaban and rivaroxaban in early trials [6] [4],
their efficacy in preventing stroke in atrial fibrillation is not yet fully established. One major

Phase 3 trial (OCEANIC-AF for asundexian) was stopped early due to inferior efficacy compared to
apixaban [3] [4].

Clinical Trial Context is Crucial: The promising efficacy data shown in the tables above primarily
come from short-term VTE prophylaxis after orthopedic surgery. The results of ongoing large-
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scale Phase 3 trials in other indications like atrial fibrillation (e.g., for milvexian and abelacimab) are

critical to determine the broader therapeutic potential of this drug class [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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